Cas no 66445-41-8 (2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI))

2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) structure
66445-41-8 structure
Product name:2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
CAS No:66445-41-8
MF:C6H10N2O2
MW:142.15600
CID:964031
PubChem ID:45117257

2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Piperazinedione,1,3-dimethyl-,(R)-(9CI)
    • DIASTEREOMER 2
    • (3R)-1,3-dimethyl-2,5-piperazinedione
    • DKJXHTTVLDGGFA-SCSAIBSYSA-N
    • 66445-41-8
    • SCHEMBL1188908
    • Inchi: InChI=1S/C6H10N2O2/c1-4-6(10)8(2)3-5(9)7-4/h4H,3H2,1-2H3,(H,7,9)/t4-/m1/s1
    • InChI Key: DKJXHTTVLDGGFA-SCSAIBSYSA-N
    • SMILES: CC1C(=O)N(CC(=O)N1)C

Computed Properties

  • Exact Mass: 142.07400
  • Monoisotopic Mass: 142.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 49.4A^2

Experimental Properties

  • PSA: 49.41000
  • LogP: -0.77020

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